molecular formula C12H9Cl2NO B8280355 7,8-Dichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

7,8-Dichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

Cat. No.: B8280355
M. Wt: 254.11 g/mol
InChI Key: VKLZICOALQFNFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7,8-Dichloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C12H9Cl2NO and its molecular weight is 254.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9Cl2NO

Molecular Weight

254.11 g/mol

IUPAC Name

7,8-dichloro-2,3,4,9-tetrahydrocarbazol-1-one

InChI

InChI=1S/C12H9Cl2NO/c13-8-5-4-7-6-2-1-3-9(16)11(6)15-12(7)10(8)14/h4-5,15H,1-3H2

InChI Key

VKLZICOALQFNFC-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C(=O)C1)NC3=C2C=CC(=C3Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(2-(2,3-dichlorophenyl)hydrazono)cyclohexanone (1.6 g, 5.9 mmol) in MeCN (10 mL), H2SO4 (0.6 mL, 0.01 mmol, 1.6M solution) was added and the reaction mixture was stirred at 80° C. for 16 h, cooled to room temperature, basified with NaHCO3 and extracted with EtOAc (2×20 mL). The combined organic extracts were dried over Na2SO4 and concentrated in vacuo to give the crude compound which was purified by silica gel chromatography [EtOAc-hexane (1:4) as eluant] to provide the title compound as a solid (0.90 g, 60%). 1H NMR (200 MHz, DMSO-d6, δ in ppm) 12.13 (bs, 1H), 7.72 (d, J=8.8 Hz, 1H), 7.31 (d, J=8.8 Hz, 1H), 2.99 (t, J=8.4 Hz, 2H), 2.62-2.2.56 (m, 2H), 2.21-2.12 (m, 2H).
Name
2-(2-(2,3-dichlorophenyl)hydrazono)cyclohexanone
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
Quantity
0.6 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
60%

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